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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzamide

CAS No.: 20731-63-9

Cat. No.: B1360127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 4-Chloro-3,5-dinitrobenzamide, a compound of interest in various research and

development domains. Due to the limited availability of public experimental spectra for this

specific molecule, this document focuses on predicted spectroscopic characteristics derived

from its chemical structure, supported by established principles of NMR, IR, and Mass

Spectrometry. This guide also outlines detailed experimental protocols for acquiring such data.
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Property Value

IUPAC Name 4-chloro-3,5-dinitrobenzamide

Molecular Formula C₇H₄ClN₃O₅

Molecular Weight 245.58 g/mol [1]

CAS Number 20731-63-9[1]

Canonical SMILES
C1=C(C=C(C(=C1--INVALID-LINK--[O-])Cl)--

INVALID-LINK--[O-])C(=O)N[1]

InChI
InChI=1S/C7H4ClN3O5/c8-6-4(10(13)14)1-

3(7(9)12)2-5(6)11(15)16/h1-2H,(H2,9,12)[1]

Spectroscopic Data Summary
The following tables summarize the predicted spectroscopic data for 4-Chloro-3,5-
dinitrobenzamide. These predictions are based on the analysis of its functional groups and

overall molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Predicted Data

Predicted Chemical
Shift (δ, ppm)

Multiplicity Number of Protons Assignment

~ 8.5 - 9.0 Singlet 2H Aromatic C-H

~ 7.5 - 8.5 (broad) Singlet 2H Amide (-CONH₂)

¹³C NMR (Carbon NMR) Predicted Data
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Predicted Chemical Shift (δ, ppm) Assignment

~ 165 - 170 Carbonyl (C=O)

~ 148 - 152 C-NO₂

~ 135 - 140 C-Cl

~ 125 - 130 Aromatic C-H

~ 120 - 125 C-C=O

Infrared (IR) Spectroscopy
Predicted Wavenumber
(cm⁻¹)

Vibration Type Functional Group

3400 - 3100 (two bands) N-H Stretch Primary Amide (-NH₂)

3100 - 3000 Aromatic C-H Stretch Aromatic Ring

~ 1680 C=O Stretch (Amide I) Amide (-CONH₂)

1620 - 1580 N-H Bend (Amide II) Amide (-CONH₂)

1550 - 1490 (asymmetric) N-O Stretch Nitro Group (-NO₂)

1370 - 1330 (symmetric) N-O Stretch Nitro Group (-NO₂)

~ 850 C-Cl Stretch Chloroalkane

Mass Spectrometry (MS)
m/z Value Interpretation

245/247
Molecular ion ([M]⁺) peak, showing isotopic

pattern for one chlorine atom.

229/231 Loss of NH₂ radical ([M-NH₂]⁺)

199/201 Loss of NO₂ radical ([M-NO₂]⁺)

183/185 Loss of CONH₂ radical ([M-CONH₂]⁺)

153 Loss of Cl and NO₂ radicals
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Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are provided below. These

protocols are generalized and may require optimization based on the specific instrumentation

used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-3,5-dinitrobenzamide in

0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, as the compound may have low solubility

in CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire a one-dimensional proton spectrum.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and an acquisition time of 2-4 seconds.

The number of scans can range from 8 to 64, depending on the sample concentration.

¹³C NMR Acquisition:

Acquire a one-dimensional proton-decoupled carbon spectrum.

A larger number of scans (e.g., 1024 or more) is typically required due to the low natural

abundance of ¹³C.

A relaxation delay of 2-5 seconds is recommended.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phasing, and baseline correction. Calibrate the chemical shifts relative to the TMS

signal.

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method):
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Grind a small amount (1-2 mg) of 4-Chloro-3,5-dinitrobenzamide with approximately

100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until

a fine, homogeneous powder is obtained.

Place the powder into a pellet press and apply pressure to form a transparent or

translucent pellet.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and acquire the sample spectrum.

Typically, spectra are collected over a range of 4000 to 400 cm⁻¹ with a resolution of 4

cm⁻¹.

Co-add 16 to 32 scans to improve the signal-to-noise ratio.

Data Processing: The final spectrum is presented as percent transmittance or absorbance

versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of 4-Chloro-3,5-dinitrobenzamide in a

suitable volatile solvent such as methanol or acetonitrile.

Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization

source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

Data Acquisition (EI-MS):

Introduce the sample into the ion source (if using a direct insertion probe, the sample can

be introduced as a solid).

Bombard the sample with a beam of electrons (typically 70 eV) to induce ionization and

fragmentation.
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Scan a mass range appropriate for the compound (e.g., m/z 50-300).

Data Processing: The resulting mass spectrum will display the relative abundance of

different fragment ions as a function of their mass-to-charge ratio (m/z).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of a

chemical compound like 4-Chloro-3,5-dinitrobenzamide.
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Workflow for Spectroscopic Analysis

Sample Preparation

Spectroscopic Analysis
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Caption: Logical workflow for the spectroscopic analysis of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1360127?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3_5-dinitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3_5-dinitrobenzamide
https://www.benchchem.com/product/b1360127/docs#spectroscopic-data-of-4-chloro-3-5-dinitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1360127/docs#spectroscopic-data-of-4-chloro-3-5-dinitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1360127/docs#spectroscopic-data-of-4-chloro-3-5-dinitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1360127/docs#spectroscopic-data-of-4-chloro-3-5-dinitrobenzamide-a-technical-guide
https://www.benchchem.com/product/b1360127?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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